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Compound of Interest

Compound Name: 3,4-Dimethylpentanal

Cat. No.: B100440 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for 3,4-
Dimethylpentanal (CAS No. 19353-21-0). The information is compiled from Safety Data

Sheets (SDS), and chemical databases to ensure a thorough understanding of the potential

hazards and the implementation of appropriate safety measures in a laboratory or research

setting.

Chemical and Physical Properties
A clear understanding of the physical and chemical properties of a substance is foundational to

its safe handling. The following table summarizes the key properties of 3,4-Dimethylpentanal.
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Property Value Source(s)

Molecular Formula C7H14O [1][2][3][4]

Molecular Weight 114.19 g/mol [1][2][5]

Appearance Colorless liquid (likely) [6]

Boiling Point 134.5 °C at 760 mmHg [1]

Flash Point 33.4 °C [1]

Density 0.803 g/cm³ [1]

Vapor Pressure 8.08 mmHg at 25 °C [1]

Solubility
Soluble in organic solvents;

limited solubility in water.
[6]

Hazard Identification and Classification
3,4-Dimethylpentanal is classified as a hazardous substance. The Globally Harmonized

System of Classification and Labelling of Chemicals (GHS) provides a universal framework for

hazard communication.

GHS Classification Summary

Hazard Class Category Hazard Statement

Flammable Liquids 3
H226: Flammable liquid and

vapor

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity -

Single Exposure (Respiratory

tract irritation)

3
H335: May cause respiratory

irritation
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(Source:[5][7])

Hazard Pictograms:

alt text

alt text

Signal Word:Warning

Toxicology and Health Effects
While specific quantitative toxicity data such as LD50 (lethal dose, 50%) or LC50 (lethal

concentration, 50%) for 3,4-Dimethylpentanal are not readily available in the reviewed

literature, the GHS classification indicates the primary health hazards.

Inhalation: May cause respiratory irritation.[5][7] Vapors may cause drowsiness and

dizziness.

Skin Contact: Causes skin irritation.[5][7] Prolonged or repeated contact may lead to

dermatitis.

Eye Contact: Causes serious eye irritation.[5][7]

Ingestion: May be harmful if swallowed. Aspiration hazard is a concern with similar

aldehydes.

Experimental Protocols for Safe Handling
The following protocols are derived from standard safety procedures for handling flammable

and irritant chemicals and should be strictly adhered to when working with 3,4-
Dimethylpentanal.

4.1. Engineering Controls

Ventilation: Work in a well-ventilated area. A chemical fume hood is required for all

procedures that may generate vapors or aerosols.
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Ignition Sources: Keep away from open flames, hot surfaces, sparks, and other sources of

ignition. Use explosion-proof electrical, ventilating, and lighting equipment.

Grounding: Ground and bond containers and receiving equipment to prevent static

discharge.

4.2. Personal Protective Equipment (PPE)

Eye and Face Protection: Wear chemical safety goggles and a face shield.

Skin Protection:

Gloves: Wear chemically resistant gloves (e.g., nitrile rubber).

Protective Clothing: Wear a lab coat and, if necessary, an apron or coveralls to prevent

skin contact.

Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator with an

organic vapor cartridge.

4.3. General Hygiene Practices

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in the laboratory.

Remove contaminated clothing and wash it before reuse.

Storage and Disposal
Proper storage and disposal are critical to maintaining a safe laboratory environment.

5.1. Storage

Store in a tightly closed container in a cool, dry, and well-ventilated area.

Keep away from heat, sparks, and open flames.

Store away from incompatible materials such as strong oxidizing agents.
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5.2. Disposal

Dispose of waste in accordance with local, state, and federal regulations.

Do not allow the chemical to enter drains or waterways.

Emergency Procedures
6.1. First-Aid Measures

Inhalation: Move the victim to fresh air. If not breathing, give artificial respiration. Seek

medical attention.

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes. Seek medical attention if irritation persists.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

6.2. Fire-Fighting Measures

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and

spread the fire.

Specific Hazards: Flammable liquid and vapor. Vapors may travel to a source of ignition and

flash back. Containers may explode when heated.

Logical Workflow for Handling 3,4-Dimethylpentanal
The following diagram illustrates the logical progression of safety considerations when working

with 3,4-Dimethylpentanal.
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Safe Handling Workflow for 3,4-Dimethylpentanal
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Caption: Logical workflow for the safe handling of 3,4-Dimethylpentanal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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